Cas no 128306-96-7 (2-Methylsulfonyl-1-(3-trifluoromethylphenyl)-ethanone)

2-Methylsulfonyl-1-(3-trifluoromethylphenyl)-ethanone structure
128306-96-7 structure
Product Name:2-Methylsulfonyl-1-(3-trifluoromethylphenyl)-ethanone
CAS No:128306-96-7
MF:C10H9F3O3S
MW:266.236872434616
MDL:MFCD00665597
CID:135395
PubChem ID:2775506
Update Time:2025-09-23

2-Methylsulfonyl-1-(3-trifluoromethylphenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-(methylsulfonyl)-1-[3-(trifluoromethyl)phenyl]-
    • 2-(Methylsulfonyl)-1-[3-(trifluoroMethyl)phenyl]ethanone
    • 2-Methylsulfonyl-1-(3-trifluoromethylphenyl)-ethanone
    • 2-methylsulfonyl-1-[3-(trifluoromethyl)phenyl]ethanone
    • 1-[3-(trifluoromethyl)benzoyl]dimethylsulfone
    • 2-(methylsulfonyl)-1-[3-(trifluoromethyl)phenyl]ethan-1-one
    • 3-(methylsulphonylacetyl)benzotrifluoride
    • AC1MCQ9K
    • ACMC-1CIOU
    • 3-(METHYLSULFONYLACETYL)BENZOTRIFLUORIDE
    • 1-3[-(TRIFLUOROMETHYL)FLUOROPHENYL]-2-(METHYLSULFONYL)ETHANONE
    • 3-(Methylsulfonylacetyl)benzotrifluoride3-(Methylsulfonylacetyl)benzotrifluoride
    • 2-methanesulfonyl-1-[3-(trifluoromethyl)phenyl]ethan-1-one
    • 2-(Methylsulfonyl)-1-(3-(trifluoromethyl)phenyl)ethanone
    • Ethanone, 2-(methylsulfonyl)-1-[3-(trifluoromethyl)phenyl]-
    • SCHEMBL9162926
    • 128306-96-7
    • 2-(Methanesulfonyl)-1-[3-(trifluoromethyl)phenyl]ethan-1-one
    • 2-(Methylsulfonyl)-1-(3-(trifluoromethyl)phenyl)ethan-1-one
    • CS-0321071
    • m-trifluoromethyl-alpha-methanesulfonylacetophenone
    • DTXSID10379572
    • AKOS006029109
    • A805807
    • 8H-309S
    • MFCD00665597
    • FT-0613804
    • 3-(Methylsulphonylacetyl)benzotrifluoride97%
    • 3-(Methylsulphonylacetyl)benzotrifluoride 97%
    • DB-041892
    • MDL： MFCD00665597
    • Inchi： 1S/C10H9F3O3S/c1-17(15,16)6-9(14)7-3-2-4-8(5-7)10(11,12)13/h2-5H,6H2,1H3
    • InChI Key： DKOAKSYPFZFHMT-UHFFFAOYSA-N
    • SMILES： S(C)(CC(C1C=CC=C(C(F)(F)F)C=1)=O)(=O)=O

Computed Properties

  • Exact Mass: 266.02200
  • Monoisotopic Mass: 266.02244980g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 59.6Ų

Experimental Properties

  • Melting Point: 92-94°C
  • PSA: 59.59000
  • LogP: 3.01350

2-Methylsulfonyl-1-(3-trifluoromethylphenyl)-ethanone Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26
  • Hazardous Material Identification： Xi
  • Safety Term：S26-36/37/39
  • Risk Phrases：R36/37/38

2-Methylsulfonyl-1-(3-trifluoromethylphenyl)-ethanone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2-Methylsulfonyl-1-(3-trifluoromethylphenyl)-ethanone Pricemore >>

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